2-(P-Tolylsulfonyl)-6-thia-2-azaspiro[2.5]octane

• IUPAC Name: 1-(4-methylphenyl)sulfonyl-6-thia-1-azaspiro[2.5]octane
• InChI: InChI=1S/C13H17NO2S2/c1-11-2-4-12(5-3-11)18(15,16)14-10-13(14)6-8-17-9-7-13/h2-5H,6-10H2,1H3
• InChI Key: JDOFJCKCMSXDHC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CC23CCSCC3
• Molecular Formula: C13H17NO2S2
• DSSTOX Substance ID: DTXSID801196626
• Molecular Weight: 283.4 g/mol
• CAS RN: 1207754-86-6

Description

“2-(P-Tolylsulfonyl)-6-oxa-2-azaspiro[2.5]octane” is a chemical compound that belongs to the class of spirocyclic compounds. It has a molecular formula of C13H17NO3S.

Synthesis Analysis

A structural and conformational analysis of 1-oxaspiro[2.5]octane and 1-oxa-2-azaspiro[2.5]octane derivatives was performed using 1H, 13C, and 15N NMR spectroscopy. The relative configuration and preferred conformations were determined by analyzing the homonuclear coupling constants and chemical shifts of the protons and carbon atoms in the aliphatic rings.

Molecular Structure Analysis

The molecular structure of “2-(P-Tolylsulfonyl)-6-oxa-2-azaspiro[2.5]octane” was analyzed using NMR spectroscopy.

Chemical Reactions Analysis

The synthesis of oxazolines involves various protocols based on the substrates involved, such as amino alcohols, carboxylic acids, carbonyl compounds, alkenes, etc.

Physical And Chemical Properties Analysis

The molecular formula of “2-(P-Tolylsulfonyl)-6-oxa-2-azaspiro[2.5]octane” is C13H17NO3S, with an average mass of 267.344 Da and a monoisotopic mass of 267.092926 Da.

Scientific Research Applications

Synthesis for Drug Discovery

The compound 2-(P-Tolylsulfonyl)-6-thia-2-azaspiro[2.5]octane, a member of the thia/oxa-azaspiro[3.4]octanes family, has been synthesized for potential applications in drug discovery. These spirocycles are designed as multifunctional and structurally diverse modules, with enantioselective approaches also reported (Li, Rogers-Evans, & Carreira, 2013).

Molecular Structure Analysis

The molecular and crystal structure of related compounds, such as 1-(p-iodobenzenesulfonyl)-1-azaspiro[2.5]octane, has been determined using single-crystal x-ray diffraction studies. These studies provide insights into the spatial arrangement and conformation of the compound, crucial for understanding its chemical properties and potential applications (Zacharis & Trefonas, 1970).

Anticancer Activity

Research into 1-thia-azaspiro[4.5]decane derivatives, which are structurally similar, has shown moderate to high inhibition activities against various cancer cell lines. This indicates a potential for these compounds, including 2-(P-Tolylsulfonyl)-6-thia-2-azaspiro[2.5]octane, in anticancer drug development (Flefel et al., 2017).

NMR Spectroscopy Analysis

Structural and conformational analyses of oxaspiro and azaspiro derivatives have been performed using NMR spectroscopy. This technique is vital for determining the configuration and preferred conformations, which are essential for predicting reactivity and potential applications (Montalvo-González & Ariza-Castolo, 2012).

Novel Synthetic Applications

The synthesis of novel 2-azabicyclo[3.1.0]hexanes from 1-oxa-6-azaspiro[2.5]octane derivatives demonstrates the synthetic versatility of these compounds. Such research can lead to new methodologies and applications in organic synthesis and medicinal chemistry (Adamovskyi et al., 2014).